5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid

• IUPAC Name: 5-chloro-2-[[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C21H17ClN2O6/c22-12-4-6-17(16(9-12)21(28)29)23-18(25)11-3-5-14-15(8-11)20(27)24(19(14)26)10-13-2-1-7-30-13/h3-6,8-9,13H,1-2,7,10H2,(H,23,25)(H,28,29)
• InChI Key: YCODSNVKIMQNTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=C(C=C(C=C4)Cl)C(=O)O
• Molecular Formula: C21H17ClN2O6
• Molecular Weight: 428.8 g/mol

Description

5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid is a complex organic compound that features a chloro-substituted benzoic acid moiety linked to a phthalimide derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid typically involves multiple steps:

Formation of the phthalimide derivative: This can be achieved by reacting phthalic anhydride with an appropriate amine in the presence of a dehydrating agent.

Introduction of the tetrahydrofuran-2-ylmethyl group: This step involves the alkylation of the phthalimide derivative using tetrahydrofuran-2-ylmethyl halide under basic conditions.

Coupling with 5-chloro-2-aminobenzoic acid: The final step involves the coupling of the modified phthalimide with 5-chloro-2-aminobenzoic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under strong oxidative conditions, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols or other reduced forms.

Substitution: The chloro group on the benzoic acid moiety can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may focus on its potential as a drug candidate or as a precursor for drug development.

Industry: The compound could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid would depend on its specific application. In a biological context, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved could include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

5-chloro-2-aminobenzoic acid: Shares the chloro-substituted benzoic acid moiety.

Phthalimide derivatives: Compounds with similar phthalimide structures.

Tetrahydrofuran derivatives: Compounds containing the tetrahydrofuran ring.

Uniqueness

5-chloro-2-({[1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid is unique due to the combination of these structural features, which may confer specific properties and activities not found in other similar compounds.